Cas no 78846-77-2 (1-Isobutylindoline-2,3-dione)

1-Isobutylindoline-2,3-dione is a heterocyclic organic compound featuring an indoline-2,3-dione (isatin) core substituted with an isobutyl group at the 1-position. This structural modification enhances its reactivity and utility in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The isobutyl moiety improves solubility in organic solvents, facilitating its use in diverse reactions such as condensation, nucleophilic substitution, and metal-catalyzed transformations. Its well-defined crystalline structure ensures high purity and stability, making it a reliable intermediate for research and industrial applications. The compound’s versatility and consistent performance make it valuable in the development of biologically active molecules and functional materials.

1-Isobutylindoline-2,3-dione structure

Product Name:1-Isobutylindoline-2,3-dione

CAS No:78846-77-2

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD03147383

CID:844161

PubChem ID:2387233

Update Time:2025-10-18

1-Isobutylindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-ISOBUTYL-1H-INDOLE-2,3-DIONE
- 1-isobutylisatin
- (2-methylpropyl)benzimidazole
- 1-Isobutyl-1H-benzimidazole
- 1-Isobutyl-1H-benzoimidazole
- 1-isobutylbenzimidazole
- AC1LJ1LU
- AC1Q1PM2
- CTK6A8452
- STOCK1S-60836
- SureCN1026002
- MFCD03147383
- J-503049
- F1943-0019
- SB65973
- Z56867322
- 78846-77-2
- 1-isobutylindoline-2,3-dione
- EN300-01062
- NZLZSOVOTGYGAY-UHFFFAOYSA-N
- 1-(2-methylpropyl)-2,3-dihydro-1H-indole-2,3-dione
- LS-05304
- 1-(2-methylpropyl)indole-2,3-dione
- SCHEMBL12930202
- 1-(2-Methylpropyl)-1h-indol-2,3-dione
- CS-0218466
- AKOS000115350
- DB-312208
- G31383
- STK883923
- 1-(2-methylpropyl)-1H-indole-2,3-dione
- ALBB-016870
- 1H-Indole-2,3-dione, 1-(2-methylpropyl)-
- 1-Isobutylindoline-2,3-dione
- MDL： MFCD03147383
- Inchi： 1S/C12H13NO2/c1-8(2)7-13-10-6-4-3-5-9(10)11(14)12(13)15/h3-6,8H,7H2,1-2H3
- InChI Key： NZLZSOVOTGYGAY-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC=CC=2N1CC(C)C)=O

Computed Properties

Exact Mass: 203.094628657g/mol
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.4Å²

1-Isobutylindoline-2,3-dione Security Information

HazardClass：IRRITANT

1-Isobutylindoline-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	065885-500mg	1-Isobutyl-1H-indole-2,3-dione	78846-77-2		500mg	$158.00	2023-09-09
abcr	AB316322-500 mg	1-Isobutyl-1H-indole-2,3-dione; 95%	78846-77-2		500MG	€195.40	2022-08-31
abcr	AB316322-1 g	1-Isobutyl-1H-indole-2,3-dione; 95%	78846-77-2		1g	€239.00	2023-06-21
abcr	AB316322-5 g	1-Isobutyl-1H-indole-2,3-dione; 95%	78846-77-2		5g	€656.50	2023-06-21
Chemenu	CM415398-1g	1-ISOBUTYL-1H-INDOLE-2,3-DIONE	78846-77-2	95%+	1g	$***	2023-05-29
TRC	I780163-50mg	1-Isobutylindoline-2,3-dione	78846-77-2		50mg	$ 50.00	2022-06-04
TRC	I780163-100mg	1-Isobutylindoline-2,3-dione	78846-77-2		100mg	$ 70.00	2022-06-04
TRC	I780163-500mg	1-Isobutylindoline-2,3-dione	78846-77-2		500mg	$ 295.00	2022-06-04
eNovation Chemicals LLC	D633063-1g	1-ISOBUTYL-1H-INDOLE-2,3-DIONE	78846-77-2	95%	1g	$640	2024-06-05
abcr	AB316322-500mg	1-Isobutyl-1H-indole-2,3-dione, 95%; .	78846-77-2	95%	500mg	€205.00	2025-04-16

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Additional information on 1-Isobutylindoline-2,3-dione

Recent Advances in the Study of 1-Isobutylindoline-2,3-dione (CAS: 78846-77-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Isobutylindoline-2,3-dione (CAS: 78846-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of neurodegenerative diseases and inflammatory disorders.

One of the key advancements in the study of 1-Isobutylindoline-2,3-dione is its synthesis and structural optimization. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling further pharmacological evaluations. The compound's indoline-2,3-dione core has been identified as a critical pharmacophore, contributing to its interaction with various biological targets. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, which are essential for rational drug design.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 1-Isobutylindoline-2,3-dione exhibits promising anti-inflammatory and neuroprotective effects. For instance, it has been shown to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, its ability to modulate oxidative stress pathways suggests potential applications in treating neurodegenerative conditions like Alzheimer's disease. These findings are supported by robust experimental data, including enzyme inhibition assays and animal models of disease.

Despite these promising results, challenges remain in the development of 1-Isobutylindoline-2,3-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Isobutylindoline-2,3-dione (CAS: 78846-77-2) represents a promising candidate for drug development, with its multifaceted biological activities and potential therapeutic benefits. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for advancing it toward clinical trials. This briefing underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound in addressing unmet medical needs.